Cas no 77270-21-4 (Ethanone, 2-(dodecylthio)-1-phenyl-)

• Product Name: Ethanone, 2-(dodecylthio)-1-phenyl-
• CAS No: 77270-21-4
• MF: C₂₀H₃₂OS
• MW: 320.53248500824
• CID: 2801740
• PubChem ID: 11313240
• Update Time: 2025-04-21

Ethanone, 2-(dodecylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6465332
• DTXSID00462088
• 77270-21-4
• Ethanone, 2-(dodecylthio)-1-phenyl-

• Inchi： 1S/C20H32OS/c1-2-3-4-5-6-7-8-9-10-14-17-22-18-20(21)19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
• InChI Key： MWFGMEKTBYGCMW-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 320.21738681Da
• Monoisotopic Mass: 320.21738681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 42.4Ų